Cas no 2171724-71-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid
• CAS No: 2171724-71-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6049868
• PubChem ID: 165534546
• Update Time: 2025-05-26

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylbutanamido]propanoic acid
• EN300-1580536
• 2171724-71-1

• Inchi： 1S/C25H30N2O5/c1-3-14-27(15-13-23(28)29)24(30)22(4-2)26-25(31)32-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22H,3-4,13-16H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： WWCPTMDELVWVEG-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(N(CCC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid

Research Brief on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid (CAS: 2171724-71-1)

In recent years, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid (CAS: 2171724-71-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on the synthesis and functionalization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's role as a building block in peptide synthesis has been particularly emphasized, owing to its ability to facilitate the incorporation of specific amino acid sequences with high efficiency and minimal side reactions.

One of the key findings from recent research is the compound's utility in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as a linker molecule in antibody-drug conjugates (ADCs), where it serves to bridge cytotoxic drugs and monoclonal antibodies. This application is critical in targeted cancer therapy, as it enhances the specificity and efficacy of drug delivery to tumor cells while minimizing off-target effects. Additionally, the compound's stability under physiological conditions has been a subject of investigation, with results indicating favorable pharmacokinetic properties.

Further exploration of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid has also revealed its potential in the field of proteomics. Researchers have utilized this compound in the design of affinity probes for the identification and characterization of protein-protein interactions. Its compatibility with mass spectrometry-based techniques has enabled the precise mapping of binding sites and the elucidation of molecular mechanisms underlying various biological processes.

In conclusion, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidopropanoic acid (CAS: 2171724-71-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to targeted drug delivery and proteomics, highlighting its broad utility. Future research is expected to further explore its potential, particularly in the context of personalized medicine and the development of next-generation therapeutics. The ongoing advancements in synthetic methodologies and analytical techniques will undoubtedly contribute to a deeper understanding of this compound's capabilities and limitations.